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Compound of Interest

Compound Name: Boc-allo-Ile-OH

Cat. No.: B558387 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for the handling and disposal of Boc-allo-Ile-OH (CAS

Number: 35264-07-4), a key reagent in peptide synthesis. Adherence to these protocols is

crucial for ensuring personal safety, maintaining experimental integrity, and complying with

regulatory standards.

Physical and Chemical Properties
Boc-allo-Ile-OH is a white to off-white powder with a melting point of 60-64 °C.[1] It is classified

as a combustible solid.[2][3]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Boc-allo-Ile-OH. This guidance is based on available safety data sheets and general best

practices for handling solid amino acid derivatives.[2][3][4]
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

should be worn to protect

against dust particles and

accidental splashes.[2][3]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended. Gloves should

be inspected before use and

changed immediately if

contaminated.[2][3]

Body Protection Laboratory Coat

A standard laboratory coat

must be worn to protect

clothing and skin from potential

contamination.[4]

Respiratory Protection
N95 Dust Mask or Particulate

Respirator

A NIOSH-approved N95 dust

mask or a particle respirator

should be used, especially

when handling the powder

outside of a fume hood, to

prevent inhalation of dust.[2][3]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling Boc-allo-Ile-OH is essential for both safety and the quality

of your research.

1. Preparation:

Ensure you are wearing the appropriate PPE as detailed in the table above.

Conduct all weighing and handling of the solid compound within a certified chemical fume

hood to minimize inhalation of dust.[5]

Prepare your workspace by gathering all necessary equipment, such as spatulas, weigh

boats, and reaction vessels, and placing them inside the fume hood.[6]
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2. Handling:

When weighing the compound, use a tared weigh boat and handle the container with care to

avoid generating dust.[6]

Slowly and carefully transfer the weighed solid into the reaction vessel.

If dissolving the compound, add the appropriate solvent to the vessel containing the solid.

3. Storage:

Store Boc-allo-Ile-OH in a tightly sealed container in a cool, dry, and well-ventilated area.[7]

Disposal Plan: Step-by-Step Disposal Protocol
Proper disposal of Boc-allo-Ile-OH and any associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.[5][8]

1. Waste Segregation:

Do not dispose of Boc-allo-Ile-OH in the general trash or down the drain.[5]

Segregate solid waste contaminated with Boc-allo-Ile-OH from liquid waste.

2. Solid Waste Disposal:

Collect all solid waste, including any unused compound, contaminated gloves, weigh boats,

and paper towels, in a dedicated, leak-proof, and clearly labeled hazardous waste container.

[5]

The label should clearly identify the contents as "Boc-allo-Ile-OH Waste" and include any

other information required by your institution's Environmental Health and Safety (EHS)

department.

3. Liquid Waste Disposal:

If Boc-allo-Ile-OH has been dissolved in a solvent, collect the solution in a separate, sealed,

and appropriately labeled container that is compatible with the solvent used.[8]
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The label should identify the full chemical name and the solvent.

4. Final Disposal:

Store sealed waste containers in a designated and secure chemical waste storage area.

Contact your institution's EHS department or a licensed chemical waste disposal contractor

to arrange for pickup and proper disposal.[8]

Emergency Procedures
In the event of accidental exposure or a spill, follow these first aid and cleanup measures:[1]

Eye Contact: Immediately flush eyes with plenty of water as a precaution.

Skin Contact: Wash the affected area with soap and plenty of water.

Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration.

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Spill: In case of a spill, avoid generating dust.[4] Carefully sweep up the solid material and

place it in a suitable, closed container for disposal.[1]
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Workflow for Safe Handling of Boc-allo-Ile-OH
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Caption: Workflow for the safe handling of Boc-allo-Ile-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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